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Compound of Interest

Compound Name: 3-AP-Me

Cat. No.: B12044526 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

The proper disposal of 3-(Methylamino)-1-propanol (also known as N-Methylpropanolamine,

CAS No. 42055-15-2) is critical to ensure laboratory safety and environmental protection.[1][2]

This chemical is classified as a hazardous substance, requiring specific handling and disposal

protocols in accordance with local, state, and federal regulations.[3][4] Improper disposal, such

as pouring it down the drain, is prohibited and can lead to environmental contamination and

potential health risks.[5][6][7]

Hazard Profile and Safety Precautions
3-(Methylamino)-1-propanol is a corrosive and combustible liquid that is harmful if swallowed

and causes severe skin burns and eye damage.[2][8] Therefore, strict adherence to safety

protocols is mandatory during handling and disposal.

Personal Protective Equipment (PPE) is essential when handling 3-AP-Me waste:

Gloves: Wear chemical-impermeable gloves. Always inspect gloves before use and use

proper removal techniques to avoid skin contact.[1]

Eye Protection: Use safety glasses with side-shields or chemical goggles.[8]

Protective Clothing: A lab coat or other protective clothing is necessary to prevent skin

contact.[8]
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Respiratory Protection: If working in a poorly ventilated area or if there is a risk of inhaling

vapors, use a suitable respirator.[1]

Quantitative Data and Hazard Information
The following table summarizes the key identification and hazard information for 3-

(Methylamino)-1-propanol.

Property Value Reference

Chemical Name 3-(Methylamino)-1-propanol [1][8]

Synonyms N-Methylpropanolamine [2]

CAS Number 42055-15-2 [1][2]

Molecular Formula C4H11NO [1][2]

Molecular Weight 89.14 g/mol [2]

Hazard Statements

H302 (Harmful if swallowed),

H314 (Causes severe skin

burns and eye damage)

[2][8]

Signal Word Danger [8]

Storage Class
8A - Combustible corrosive

hazardous materials

Step-by-Step Disposal Protocol for 3-AP-Me
This protocol provides a systematic approach to safely manage and dispose of 3-AP-Me waste

in a laboratory setting.

1. Waste Identification and Segregation:

A chemical is considered waste when it is no longer intended for use.[3]

All waste containing 3-AP-Me must be treated as hazardous waste.[3]
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Segregate 3-AP-Me waste from other incompatible waste streams to prevent dangerous

chemical reactions.[3][4] Store it away from acids and strong oxidizing agents.

2. Containerization:

Use a suitable, leak-proof container that is compatible with corrosive amines. High-density

polyethylene (HDPE) containers are often a good choice.

The container must be in good condition with a secure, tightly closing lid.[3] Keep the

container closed except when adding waste.[3]

If reusing a container, ensure it is triple-rinsed, with the rinsate collected as hazardous

waste. Remove or completely deface all old labels.[3][4]

3. Labeling:

Clearly label the waste container with the words "Hazardous Waste".[3][9]

The label must include:

The full chemical name: "Waste 3-(Methylamino)-1-propanol". Do not use abbreviations.[3]

The approximate concentration or percentage of the chemical.

Appropriate hazard pictograms (e.g., Corrosive, Harmful).[9]

The date of waste generation and the laboratory/principal investigator's contact

information.[9]

4. Temporary Storage:

Store the sealed and labeled waste container in a designated, well-ventilated hazardous

waste accumulation area.[10]

Ensure the storage area has secondary containment to control any potential leaks or spills.

[3]

Do not let the product enter drains.[1]
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5. Final Disposal:

The final disposal of 3-AP-Me waste must be conducted through an approved and licensed

hazardous waste disposal contractor.[11]

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

waste pickup.[4][9] They will provide specific instructions and ensure compliance with all

regulations.

Chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[5]

Disposal of Empty Containers:

A container that held 3-AP-Me must be triple-rinsed with a suitable solvent (like water or an

appropriate alcohol) before being discarded as regular trash.[3]

The rinsate from this cleaning process is considered hazardous waste and must be collected

and disposed of accordingly.[3]

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 3-(Methylamino)-1-propanol.
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Caption: Workflow for the safe disposal of 3-AP-Me waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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